Cas no 13122-71-9 (butaneperoxoic acid)

• Product Name: butaneperoxoic acid
• CAS No: 13122-71-9
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 1228207
• PubChem ID: 9812761
• Update Time: 2025-04-20

butaneperoxoic acid Chemical and Physical Properties

Names and Identifiers

• butaneperoxoic acid
• Propanecarboperoxoic acid
• LogP
• n-butyric acid hydroperoxide
• PEROXYBUTYRICACID
• Perbutyric acid
• DTXSID10902445
• NoName_1688
• hydroxyl butyrate
• LBAYFEDWGHXMSM-UHFFFAOYSA-N
• SCHEMBL118490
• 13122-71-9
• peroxybutanoic acid

• Inchi： 1S/C4H8O3/c1-2-3-4(5)7-6/h6H,2-3H2,1H3
• InChI Key： LBAYFEDWGHXMSM-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)O

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives Peroxycarboxylic acids